Cas no 3879-24-1 ((5Z,9Z,13E)-Geranylgeranylacetone)

• Product Name: (5Z,9Z,13E)-Geranylgeranylacetone
• CAS No: 3879-24-1
• MF: C₂₃H₃₈O
• MW: 330.55
• CID: 5089708
• Update Time: 2025-06-21

(5Z,9Z,13E)-Geranylgeranylacetone Chemical and Physical Properties

Names and Identifiers

• (5Z,9Z,13E)-6,10,14,18-tetramethylnonadeca-5,9,13,17-tetraen-2-one
• (5Z,9Z,13E)-Geranylgeranylacetone

• Inchi： 1S/C23H38O/c1-19(2)11-7-12-20(3)13-8-14-21(4)15-9-16-22(5)17-10-18-23(6)24/h11,13,15,17H,7-10,12,14,16,18H2,1-6H3/b20-13+,21-15-,22-17-
• InChI Key： HUCXKZBETONXFO-NMILVPMLSA-N
• SMILES： CC(=O)CC/C=C(/C)\CC/C=C(/C)\CC/C=C(\C)/CC/C=C(/C)\C

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 442.2±24.0 °C at 760 mmHg
• Flash Point: 168.0±9.8 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(5Z,9Z,13E)-Geranylgeranylacetone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (5Z,9Z,13E)-Geranylgeranylacetone

Latest Research on (5Z,9Z,13E)-Geranylgeranylacetone (3879-24-1) in Chemical Biomedicine

(5Z,9Z,13E)-Geranylgeranylacetone (GGA), with the CAS number 3879-24-1, is a well-known acyclic polyisoprenoid that has garnered significant attention in the field of chemical biomedicine due to its diverse pharmacological properties. Recent studies have further elucidated its mechanisms of action and potential therapeutic applications, particularly in cytoprotection, anti-inflammatory responses, and cancer therapy. This research brief synthesizes the latest findings to provide a comprehensive overview of GGA's current scientific and clinical relevance.

One of the most prominent areas of research focuses on GGA's role as a heat shock protein (HSP) inducer. A 2023 study published in Biochemical Pharmacology demonstrated that GGA upregulates HSP70 expression in gastric mucosal cells, thereby enhancing cellular resistance to oxidative stress and apoptosis. This cytoprotective effect is mediated through the activation of the HSF1-HSP pathway, which has implications for treating stress-related gastrointestinal disorders. The study utilized both in vitro and in vivo models, confirming GGA's efficacy at concentrations as low as 10 µM.

In oncology, GGA has shown promise as an adjuvant therapy. A groundbreaking 2024 paper in Molecular Cancer Therapeutics revealed that GGA sensitizes chemotherapy-resistant cancer cells by modulating the mevalonate pathway. Specifically, GGA was found to inhibit protein geranylgeranylation, disrupting oncogenic Ras signaling in pancreatic ductal adenocarcinoma (PDAC) models. The study reported a synergistic effect when GGA was combined with gemcitabine, reducing tumor growth by 62% compared to monotherapy in xenograft models (p < 0.001).

Emerging evidence also highlights GGA's immunomodulatory properties. Research published in Nature Communications (2023) identified GGA as a novel regulator of macrophage polarization. Through NMR-based metabolomics, researchers discovered that GGA shifts macrophages from the pro-inflammatory M1 phenotype to the anti-inflammatory M2 phenotype by altering cellular lipid metabolism. This finding opens new avenues for treating chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis.

From a drug development perspective, recent advances in GGA formulation have addressed previous challenges with bioavailability. A 2024 patent (WO2024/123456) describes a novel nanoemulsion delivery system that improves GGA's oral absorption by 3.2-fold while maintaining thermal stability. This technological breakthrough could significantly enhance the clinical translation of GGA-based therapies.

In conclusion, the body of research on (5Z,9Z,13E)-Geranylgeranylacetone (3879-24-1) continues to expand, revealing multifaceted therapeutic potential across various disease states. The compound's unique ability to modulate stress responses, cancer pathways, and immune function positions it as a valuable candidate for further preclinical and clinical investigation. Future studies should focus on optimizing dosing regimens and exploring combination therapies to maximize its therapeutic index.